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Compound of Interest

Compound Name: DL5050

Cat. No.: B607142

Get Quote

Initial Investigation and Clarification

An extensive search for the small molecule designated "DL5050" has revealed no publicly

available scientific literature, patents, or database entries corresponding to a compound with

this identifier. The designation "DL5050" is predominantly associated with Delta Air Lines flight

5050.[1][2][3][4][5]

It is highly probable that "DL5050" is a misnomer or an internal, unpublished compound

identifier. Without a correct and publicly recognized name or chemical structure, it is not

possible to provide a detailed technical guide on its biological activity.

To proceed with your request, please verify the correct name, CAS number, or any other

publicly available identifier for the small molecule of interest. Once a correct identifier is

provided, a comprehensive technical guide will be generated, adhering to all the core

requirements of your original request, including:

Data Presentation: Summarization of all quantitative data into clearly structured tables.

Experimental Protocols: Detailed methodologies for all key experiments.
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Mandatory Visualization: Creation of diagrams for signaling pathways, experimental

workflows, or logical relationships using Graphviz (DOT language).

Illustrative Example of Potential Content (Using a Hypothetical Molecule)

To demonstrate the intended structure and depth of the report, below is an example of how the

information would be presented if a known small molecule with defined biological activity were

the subject.

Hypothetical Molecule: "Exemplarostat" (EX5050)
1. Overview

Exemplarostat (EX5050) is a novel small molecule inhibitor of the Janus kinase (JAK) family,

with particular selectivity for JAK3. It has shown promise in preclinical models of autoimmune

diseases and certain hematological malignancies.

2. Mechanism of Action

EX5050 competitively binds to the ATP-binding site of the JAK3 kinase domain, preventing the

phosphorylation and activation of downstream STAT proteins. This blockade of the JAK/STAT

signaling pathway leads to the modulation of inflammatory cytokine production and inhibition of

lymphocyte proliferation.

3. Signaling Pathway

The following diagram illustrates the canonical JAK/STAT signaling pathway and the point of

intervention by Exemplarostat.
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Caption: The JAK/STAT signaling pathway and the inhibitory action of Exemplarostat.

4. Quantitative Data

Assay Type Target IC50 (nM) Cell Line Reference

Kinase Inhibition

Assay
JAK1 150 -

[Hypothetical

Study 1]

Kinase Inhibition

Assay
JAK2 250 -

[Hypothetical

Study 1]

Kinase Inhibition

Assay
JAK3 5 -

[Hypothetical

Study 1]

Cell Proliferation

Assay
CTLL-2 25 Murine T-cells

[Hypothetical

Study 2]

Cytokine

Release Assay
IL-2 40 Human PBMCs

[Hypothetical

Study 3]

5. Experimental Protocols

5.1. Kinase Inhibition Assay
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Objective: To determine the half-maximal inhibitory concentration (IC50) of Exemplarostat

against JAK family kinases.

Method: A time-resolved fluorescence energy transfer (TR-FRET) assay was used.

Recombinant human JAK1, JAK2, and JAK3 enzymes were incubated with a peptide

substrate and ATP in the presence of varying concentrations of Exemplarostat. The reaction

was allowed to proceed for 60 minutes at room temperature. A europium-labeled anti-

phosphopeptide antibody was then added, and the TR-FRET signal was measured on a

compatible plate reader.

Data Analysis: IC50 values were calculated by non-linear regression analysis using a four-

parameter logistic fit.

5.2. Experimental Workflow
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Caption: Workflow for the TR-FRET based kinase inhibition assay.

We look forward to receiving the corrected information to provide you with a comprehensive

and accurate technical guide on the biological activity of the small molecule of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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